Cas no 1105251-03-3 (N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide
• CAS No: 1105251-03-3
• MF: C₂₄H₂₂N₄O₃S
• MW: 446.521483898163
• CID: 6256400
• PubChem ID: 30862892
• Update Time: 2025-05-19

N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide
• N-(2-{[(2-phenylethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-1-benzofuran-2-carboxamide
• 1105251-03-3
• AKOS024510576
• VU0644792-1
• F5486-1167
• N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzofuran-2-carboxamide
• N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H22N4O3S/c29-22(25-11-10-16-6-2-1-3-7-16)13-28-23(18-14-32-15-19(18)27-28)26-24(30)21-12-17-8-4-5-9-20(17)31-21/h1-9,12H,10-11,13-15H2,(H,25,29)(H,26,30)
• InChI Key： UMXZJJMTFJHLSL-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1=CC3C=CC=CC=3O1)=O)N(CC(NCCC1C=CC=CC=1)=O)N=2

Computed Properties

• Exact Mass: 446.14126175g/mol
• Monoisotopic Mass: 446.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide

N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide (CAS No. 1105251-03-3): A Comprehensive Overview

N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide (CAS No. 1105251-03-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, with its complex molecular structure, exhibits unique properties that make it a subject of ongoing research. The thieno[3,4-c]pyrazole and benzofuran moieties in its structure contribute to its potential biological activities, which are currently being explored in various therapeutic applications.

The compound's CAS number 1105251-03-3 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Researchers and pharmaceutical developers often search for this CAS number to access detailed chemical data, safety information, and synthesis protocols. The presence of both thienopyrazole and benzofuran rings in the molecule suggests potential interactions with biological targets, making it a promising candidate for further investigation.

One of the most frequently asked questions about N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in laboratory settings. Its stability at room temperature makes it suitable for long-term storage, a feature highly valued in research environments.

In recent years, the demand for novel heterocyclic compounds like N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide has surged due to their potential applications in drug development. The thienopyrazole core, in particular, has been associated with anti-inflammatory and antimicrobial properties, while the benzofuran moiety is known for its role in central nervous system (CNS) targeting. These attributes align with current trends in personalized medicine and targeted therapies.

Another area of interest is the synthetic route for CAS No. 1105251-03-3. Researchers often inquire about efficient synthesis methods to produce this compound in high yield and purity. Published protocols typically involve multi-step reactions, including condensation and cyclization steps, to assemble the thieno[3,4-c]pyrazole and benzofuran frameworks. Optimizing these synthetic pathways remains a key focus for chemists aiming to scale up production for preclinical studies.

The pharmacological potential of N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide is another hot topic. Preliminary studies suggest that this compound may interact with specific enzyme systems or receptors, though detailed mechanistic studies are still underway. The combination of thienopyrazole and benzofuran functionalities could lead to synergistic effects, enhancing its bioactivity profile. Such findings are particularly relevant in the context of multi-target drug design, a growing trend in modern pharmacology.

From a commercial perspective, CAS No. 1105251-03-3 is primarily available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Pricing and availability fluctuate based on demand and production capacity, with bulk orders often requiring advanced notice. Quality control measures, including HPLC and NMR analysis, are critical to ensure the compound meets the stringent standards required for biomedical research.

Environmental and safety considerations for N-(2-{(2-phenylethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)-1-benzofuran-2-carboxamide are also important discussion points. While not classified as hazardous under standard regulations, proper handling procedures—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage, disposal, and emergency measures.

Looking ahead, the future of CAS No. 1105251-03-3 appears promising, with potential applications extending beyond its current scope. As research into heterocyclic compounds advances, the unique properties of this molecule may unlock new therapeutic avenues. Collaborative efforts between academic researchers and industry partners will be essential to fully realize its potential and address unmet medical needs.